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Abstract
This application note details a straightforward and rapid method for the quantitative

determination of Reactive Black 31, a common azo dye, in aqueous solutions using UV-Vis

spectrophotometry. This method is based on the Beer-Lambert law, which establishes a linear

relationship between the absorbance of the dye and its concentration at a specific wavelength.

The protocol provided is suitable for quality control in manufacturing processes, wastewater

analysis, and various research applications where monitoring the concentration of Reactive

Black 31 is crucial.

Introduction
Reactive Black 31 is a widely used synthetic dye in the textile industry for coloring cellulosic

fibers such as cotton and viscose.[1][2] Its high fixation efficiency and good fastness properties

make it a popular choice.[1] However, the release of unfixed dye into wastewater poses

significant environmental concerns due to its color, persistence, and potential toxicity.

Therefore, an accurate and efficient method for quantifying Reactive Black 31 concentration is

essential for environmental monitoring and process optimization in the textile industry.

UV-Vis spectrophotometry offers a simple, cost-effective, and non-destructive technique for this

purpose.[3][4] The principle relies on the absorption of light by the dye molecules in the

ultraviolet and visible regions of the electromagnetic spectrum. According to the Beer-Lambert
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law, the absorbance of a solution is directly proportional to the concentration of the absorbing

species and the path length of the light passing through the solution.[5][6] By measuring the

absorbance of a sample at the wavelength of maximum absorbance (λmax), the concentration

of Reactive Black 31 can be accurately determined.

Principle of the Method
The concentration of Reactive Black 31 is determined by measuring its absorbance at its

wavelength of maximum absorption (λmax) and relating it to a standard calibration curve. The

Beer-Lambert equation describes this relationship:

A = εbc

Where:

A is the absorbance (unitless)

ε (epsilon) is the molar absorptivity coefficient (in L·mol⁻¹·cm⁻¹), a constant specific to the

substance at a given wavelength.

b is the path length of the cuvette (typically 1 cm).

c is the concentration of the substance (in mol·L⁻¹).

A calibration curve is generated by plotting the absorbance of a series of standard solutions of

known concentrations versus their respective concentrations. The concentration of an unknown

sample can then be determined by measuring its absorbance and interpolating the

concentration from the linear regression of the calibration curve.[7][8]

Note on λmax of Reactive Black 31: While a specific documented λmax for C.I. Reactive Black

31 was not found in the reviewed literature, a closely related diazo dye, Reactive Black 5 (also

known as Black-B), exhibits a maximum absorbance at approximately 597 nm.[9][10] It is

recommended to experimentally determine the λmax for Reactive Black 31 by scanning a dilute

solution across the visible spectrum (e.g., 400-800 nm) to ensure accuracy. This protocol will

assume a λmax of 597 nm for illustrative purposes, but this value should be verified.

Materials and Instrumentation
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Instrumentation:

UV-Vis Spectrophotometer (capable of scanning in the visible range)

Analytical balance

Volumetric flasks (various sizes, e.g., 100 mL, 50 mL, 25 mL, 10 mL)

Pipettes (various sizes)

Cuvettes (quartz or glass, 1 cm path length)

Reagents:

Reactive Black 31 dye powder (analytical grade)

Deionized water (or other appropriate solvent, if required)

Experimental Protocol
Preparation of Stock Standard Solution (e.g., 100 mg/L)

Accurately weigh 10.0 mg of Reactive Black 31 powder using an analytical balance.

Quantitatively transfer the powder to a 100 mL volumetric flask.

Add a small amount of deionized water to dissolve the dye completely.

Bring the volume up to the 100 mL mark with deionized water.

Stopper the flask and invert it several times to ensure the solution is homogeneous. This is

your 100 mg/L stock solution.

Preparation of Working Standard Solutions
Prepare a series of working standard solutions by diluting the stock solution. The following is an

example for preparing standards of 2, 4, 6, 8, and 10 mg/L.
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Standard Concentration
(mg/L)

Volume of Stock Solution
(100 mg/L) to be Diluted

Final Volume (in
volumetric flask)

2 2.0 mL 100 mL

4 4.0 mL 100 mL

6 6.0 mL 100 mL

8 8.0 mL 100 mL

10 10.0 mL 100 mL

Table 1: Example of preparation of working standard solutions.

Determination of λmax (Wavelength of Maximum
Absorbance)

Turn on the UV-Vis spectrophotometer and allow it to warm up as per the manufacturer's

instructions.

Use one of the prepared standard solutions (e.g., 6 mg/L) for this determination.

Fill a cuvette with deionized water to serve as a blank and zero the instrument.

Rinse the sample cuvette with the 6 mg/L standard solution and then fill it.

Perform a wavelength scan of the standard solution over a range of 400 nm to 800 nm.

Identify the wavelength at which the maximum absorbance occurs. This is the λmax. All

subsequent measurements should be performed at this wavelength.

Generation of the Calibration Curve
Set the spectrophotometer to the determined λmax (e.g., 597 nm).

Use deionized water as a blank to zero the instrument.
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Measure the absorbance of each of the prepared working standard solutions, starting from

the lowest concentration to the highest.

Rinse the cuvette with the next standard solution before each measurement.

Record the absorbance values for each concentration.

Plot a graph of absorbance (Y-axis) versus concentration (X-axis).

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

coefficient of determination (R²). The R² value should be ≥ 0.995 for a good linear fit.

Measurement of Unknown Sample Concentration
If necessary, dilute the unknown sample so that its absorbance falls within the range of the

calibration curve.

Zero the spectrophotometer with the blank (deionized water).

Measure the absorbance of the (diluted) unknown sample at the λmax.

Use the equation of the calibration curve to calculate the concentration of the dye in the

measured sample.

If the sample was diluted, multiply the calculated concentration by the dilution factor to obtain

the concentration of the original, undiluted sample.

Calculation:

Concentration (mg/L) = (Absorbance of unknown - y-intercept) / slope

Data Presentation
Table 2: Example Calibration Data for Reactive Black 31 at λmax = 597 nm

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentration (mg/L) Absorbance (AU)

0 (Blank) 0.000

2 0.152

4 0.305

6 0.458

8 0.610

10 0.763

Calibration Curve:

A plot of this data would yield a straight line with a high R² value, confirming the linear

relationship between absorbance and concentration within this range.

Logical Workflow
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Caption: Experimental workflow for determining Reactive Black 31 concentration.

Signaling Pathway (Beer-Lambert Law)
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Caption: Relationship of factors in the Beer-Lambert Law.

Conclusion
The UV-Vis spectrophotometric method described provides a reliable, rapid, and cost-effective

means for the quantitative analysis of Reactive Black 31 in aqueous solutions. Adherence to

the outlined protocol, including the experimental determination of the λmax and the preparation

of an accurate calibration curve, will ensure precise and reproducible results. This method is

highly valuable for routine quality control, environmental monitoring, and research in the textile

and related industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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